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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 5-nonanol, a
nine-carbon secondary aliphatic alcohol. Understanding its solubility in both aqueous and
organic media is critical for its application as a chemical intermediate, in fragrance synthesis,
and potentially as an excipient or solvent in pharmaceutical formulations.

Physicochemical Properties of 5-Nonanol

5-Nonanol, also known as dibutylcarbinol, is a colorless liquid. Its structure consists of a nine-
carbon chain with a hydroxyl (-OH) group on the fifth carbon. This structure imparts a
significant hydrophobic character due to the long alkyl chain, while the hydroxyl group provides
a localized site for polarity and hydrogen bonding.[1]
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Property Value Source
CAS Number 623-93-8 [2][3]
Molecular Formula CoH200 [3114]
Molecular Weight 144.25 g/mol [2][3]
Boiling Point 195 °C (at 760 mm Hg) [5]
Melting Point 5°C [6]
Density 0.821 g/mL at 20 °C [21[7]
logP (Octanol/Water) 3.230 (estimated) [5]

Solubility Data

The solubility of 5-nonanol is dictated by the balance between its polar hydroxyl group and its
large, nonpolar alkyl chain.[1] This dual nature results in limited solubility in water and good
solubility in many organic solvents.

Aqueous Solubility

5-Nonanol is sparingly soluble in water.[8] The long hydrophobic chain disrupts the hydrogen-
bonding network of water more than it can form new favorable interactions via its single
hydroxyl group.

Solvent Temperature Solubility Source

0.46 mg/mL (460
Water 15°C [21[5]119]
mg/L)

459.7 mg/L
Water 25°C ] [5]
(estimated)

Solubility in Organic Solvents

5-Nonanol is readily soluble in many common organic solvents, particularly those with lower
polarity.
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Solvent Solubility Source
Chloroform Soluble [2][9][10]
Ethanol Soluble [8]

Ether Soluble [8]
Hexane Miscible/Soluble [11][12]

Experimental Protocols for Solubility Determination

Standardized methods are crucial for obtaining reproducible solubility data. The OECD
(Organisation for Economic Co-operation and Development) provides guidelines that are
widely accepted for regulatory and research purposes.

Method 1: OECD 105 - Flask Method

The flask (or "shake-flask™) method is suitable for substances with a water solubility greater
than 1072 g/L.[13][14][15] It is the most common method for determining the water solubility of
compounds like 5-nonanol.

Principle: A surplus of the test substance is agitated in water at a constant temperature until
equilibrium is reached. The concentration of the substance in the agueous phase is then
determined by a suitable analytical method.

Detailed Protocol:

o Preparation: Add an excess amount of 5-nonanol to a flask containing purified water (e.g.,
deionized or distilled). The excess is necessary to ensure that a saturated solution is formed.

o Equilibration: Seal the flask and place it in a constant temperature bath, typically maintained
at 20 £ 0.5 °C.[14][15] Agitate the mixture using a shaker or magnetic stirrer.

o Phase Separation: After an adequate equilibration period (e.g., 24-48 hours, determined by
preliminary tests), stop the agitation and allow the mixture to stand at the same constant
temperature to let the excess undissolved 5-nonanol separate from the aqueous phase.
This may involve the formation of a distinct layer or droplets.
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o Sampling: Carefully extract a sample from the clear aqueous phase, ensuring no
undissolved substance is included. Centrifugation or filtration may be required to remove
dispersed micro-droplets.

e Analysis: Determine the concentration of 5-nonanol in the sampled aqueous solution using
a validated analytical technique such as Gas Chromatography (GC), High-Performance
Liquid Chromatography (HPLC), or mass spectrometry.

o Replicates: The experiment should be performed in at least triplicate to ensure the reliability
of the results.
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Workflow for OECD 105 Flask Method

Logical Relationships in Solubility
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The solubility of an alcohol like 5-nonanol is governed by intermolecular forces. The diagram
below illustrates the competing interactions when 5-nonanol is introduced to a biphasic system

of a nonpolar organic solvent and water.

Intermolecular Interactions Governing Solubility

Aqueous Phase (Polar)

trong

H-Bonding

'

/ / \
{’Hydrophobic Effect \ Limited Interaction
\ (Unfavorable) (Favorable)

\

\

!

\ I
I

I

[}

]

\
\
\
\

Organic Phase (Nonpolar)

\‘5\—N0nanol Molecule
A /
-OH (Polar Head) | C9H19 (Nonpolar Tail)

Nonpolar

Solvent

Strong Interaction
(Favorable)

Van der Waals
(Dispersion Forces)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584527?utm_src=pdf-body
https://www.benchchem.com/product/b1584527?utm_src=pdf-body
https://www.benchchem.com/product/b1584527?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Intermolecular Interactions Governing Solubility

Interpretation of Interactions:

e In Water: The polar -OH group of 5-nonanol can form hydrogen bonds with water molecules.
However, the large, nonpolar CoH1o tail disrupts water's strong internal hydrogen-bonding
network, leading to an entropically unfavorable state known as the hydrophobic effect. This
limits its overall aqueous solubility.

 In Organic Solvents: The nonpolar tail of 5-nonanol interacts favorably with nonpolar organic
solvents (like hexane or chloroform) through van der Waals dispersion forces. These
interactions are energetically favorable, leading to high solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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